N-[1-(oxolan-3-yloxy)propan-2-yl]-1-(1,3-thiazol-2-yl)piperidin-4-amine

• IUPAC Name: N-[1-(oxolan-3-yloxy)propan-2-yl]-1-(1,3-thiazol-2-yl)piperidin-4-amine
• InChI: InChI=1S/C15H25N3O2S/c1-12(10-20-14-4-8-19-11-14)17-13-2-6-18(7-3-13)15-16-5-9-21-15/h5,9,12-14,17H,2-4,6-8,10-11H2,1H3
• InChI Key: AGMNSGDVWHZFRL-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1CCOC1)NC2CCN(CC2)C3=NC=CS3
• Molecular Formula: C15H25N3O2S
• Molecular Weight: 311.4 g/mol

Description

N-[1-(oxolan-3-yloxy)propan-2-yl]-1-(1,3-thiazol-2-yl)piperidin-4-amine is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as OTTP, and it has been studied extensively for its mechanism of action and biochemical effects.

Mechanism of Action

OTTP binds to the transmembrane domain of GPR35 and GPR139, leading to the activation of downstream signaling pathways. The exact mechanism of action is still being studied, but it is believed that OTTP may act as an allosteric modulator of these receptors.
Biochemical and Physiological Effects:
OTTP has been shown to have diverse biochemical and physiological effects. For example, OTTP has been shown to increase intracellular calcium levels, activate mitogen-activated protein kinase (MAPK) signaling pathways, and induce cAMP accumulation.

Advantages and Limitations for Lab Experiments

One advantage of using OTTP in lab experiments is its ability to selectively activate GPR35 and GPR139. This allows researchers to study the specific downstream signaling pathways associated with these receptors. However, one limitation is that OTTP may not be suitable for in vivo studies due to its poor pharmacokinetic properties.

Future Directions

There are several future directions for research involving OTTP. One potential application is the development of new therapeutics for diseases associated with GPR35 and GPR139 dysfunction. Additionally, OTTP may be useful in studying the role of these receptors in the central nervous system and immune system. Finally, further studies are needed to fully elucidate the mechanism of action of OTTP and its potential as a tool for studying GPCRs.

Synthesis Methods

The synthesis of OTTP involves the reaction of 1-(1,3-thiazol-2-yl)piperidin-4-amine with 3-chloropropan-1-ol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with oxirane to yield OTTP as a white solid.

Scientific Research Applications

OTTP has been used in a variety of scientific research applications due to its ability to modulate G protein-coupled receptors (GPCRs). Specifically, OTTP has been shown to activate the G protein-coupled receptor 35 (GPR35) and the orphan G protein-coupled receptor 139 (GPR139).